2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran

• Molecular Formula: C11H19BrO2
• Molecular Weight: 263.17 g/mol
• IUPAC Name: 2-[[1-(bromomethyl)cyclopentyl]oxymethyl]oxolane
• InChI: InChI=1S/C11H19BrO2/c12-9-11(5-1-2-6-11)14-8-10-4-3-7-13-10/h10H,1-9H2
• InChI Key: SVAPBECOJSIVHG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CBr)OCC2CCCO2

Description

This compound is a brominated ether derivative featuring a tetrahydrofuran core substituted with a cyclopentyl ring bearing a bromomethyl group. Its structure combines a five-membered oxygen-containing ring (tetrahydrofuran) with a cyclopentyl moiety, making it a sterically constrained molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran typically involves the bromination of a cyclopentylmethyl derivative followed by a reaction with tetrahydrofuran. One common method includes the use of N-bromosuccinimide (NBS) as a brominating agent under radical conditions . The reaction is carried out in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) to facilitate the formation of the bromomethyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. The choice of solvents, temperature control, and purification techniques are crucial in industrial settings to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group is highly reactive towards nucleophiles, leading to substitution reactions.

Oxidation: The compound can be oxidized to form corresponding alcohols or ketones.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide (NaN3), potassium thiocyanate (KSCN), and sodium hydroxide (NaOH).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is commonly employed.

Major Products

Nucleophilic Substitution: Products include azides, thiocyanates, and alcohols.

Oxidation: Products include ketones and carboxylic acids.

Reduction: The major product is the corresponding methyl derivative.

Scientific Research Applications

2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran involves its reactivity towards nucleophiles and electrophiles. The bromomethyl group acts as a reactive site for nucleophilic attack, leading to various substitution reactions. The compound’s interactions with biological targets may involve binding to specific enzymes or receptors, influencing biochemical pathways.

Comparison with Similar Compounds

2-(((1-(Bromomethyl)cycloheptyl)oxy)methyl)tetrahydrofuran

Structural Differences :

• The cycloheptyl analog replaces the cyclopentyl ring with a seven-membered cycloheptyl group.

Functional Implications :

• Reactivity : The larger cycloheptyl ring may reduce nucleophilic substitution rates due to enhanced steric hindrance around the bromomethyl group compared to the cyclopentyl variant.

2-Furyl-(3-iso-propoxyphenyl)methanol

Structural Differences :

• Contains a furan ring (non-hydrogenated) instead of tetrahydrofuran.
• Substituted with a 3-isopropoxyphenyl group and a hydroxyl group, rather than a bromomethyl-cyclopentyl ether.

Functional Implications :

• Reactivity : The hydroxyl group enables participation in condensation or esterification reactions, contrasting with the bromomethyl group’s role in alkylation.
• Applications : Likely used in fine chemical synthesis, though discontinuation (5g stock) indicates niche utility or synthesis difficulties .

Comparative Analysis Table

Compound Name	Core Structure	Key Functional Groups	Availability	Potential Applications
2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran	Tetrahydrofuran	Bromomethyl, cyclopentyl ether	Unknown	Alkylation, polymer chemistry
2-(((1-(Bromomethyl)cycloheptyl)oxy)methyl)tetrahydrofuran	Tetrahydrofuran	Bromomethyl, cycloheptyl ether	Discontinued	Research intermediate
2-Furyl-(3-iso-propoxyphenyl)methanol	Furan	Hydroxyl, isopropoxyphenyl	Discontinued	Pharmaceutical intermediates

Research Findings and Limitations

• Synthetic Challenges : Brominated ethers like the target compound require precise control of reaction conditions to avoid undesired elimination or polymerization.
• Reactivity Trends : Smaller rings (e.g., cyclopentyl vs. cycloheptyl) favor faster substitution reactions due to reduced steric hindrance .
• Data Gaps : Experimental data on stability, toxicity, and catalytic applications are sparse. Current inferences are based on structural analogs and functional group chemistry.